Cas no 65171-12-2 (4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-)
65171-12-2 structure
Product Name:4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-
CAS No:65171-12-2
MF:C6H4F4N2
MW:180.102974891663
CID:3312158
Update Time:2025-04-21
4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL- Chemical and Physical Properties
Names and Identifiers
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- 4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-
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- Inchi: 1S/C6H4F4N2/c1-11-4-2(7)5(9)12-6(10)3(4)8/h1H3,(H,11,12)
- InChI Key: XXVKPBPMLKVSRN-UHFFFAOYSA-N
- SMILES: C1(F)=NC(F)=C(F)C(NC)=C1F
Computed Properties
- Exact Mass: 180.031
- Monoisotopic Mass: 180.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9A^2
4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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